1-cyclopropyl-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone

Specification

• CAS No.: 478247-85-7
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.28
• IUPAC Name: 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxypyridin-2-one
• Standard InChI: InChI=1S/C15H14FNO2/c16-11-3-1-10(2-4-11)9-13-14(18)7-8-17(15(13)19)12-5-6-12/h1-4,7-8,12,18H,5-6,9H2
• Standard InChI Key: YOARALDHKFYYHF-UHFFFAOYSA-N
• SMILES: C1CC1N2C=CC(=C(C2=O)CC3=CC=C(C=C3)F)O

Introduction

1-Cyclopropyl-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone is a synthetic organic compound with a molecular formula of C15H14FNO2 and a molecular weight of 259.28 g/mol. This compound belongs to the pyridinone class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a cyclopropyl group and a fluorobenzyl moiety suggests potential applications in pharmaceutical chemistry due to their ability to modulate biological activity.

Synthesis and Preparation

The synthesis of 1-cyclopropyl-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone typically involves multi-step organic reactions. Common methods include the condensation of appropriate starting materials such as cyclopropylamine and 4-fluorobenzaldehyde derivatives in the presence of suitable catalysts. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

Biological Activity and Potential Applications

While specific biological activity data for 1-cyclopropyl-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone is limited, compounds within the pyridinone class have shown promise in various therapeutic areas. The presence of a fluorobenzyl group may enhance lipophilicity and membrane permeability, potentially improving bioavailability. Further research is needed to explore its potential applications in medicine.

Comparison with Related Compounds

Related compounds, such as 3-(2-chloro-6-fluorobenzyl)-1-cyclopropyl-4-hydroxy-2(1H)-pyridinone, have been studied for their chemical properties and potential biological activities. These compounds often share similar structural features but differ in specific functional groups, which can significantly affect their biological profiles.

Compound	Molecular Formula	Molecular Weight
1-Cyclopropyl-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone	C15H14FNO2	259.28 g/mol
3-(2-chloro-6-fluorobenzyl)-1-cyclopropyl-4-hydroxy-2(1H)-pyridinone	C15H13ClFNO2	293.72 g/mol

Future Research Directions

Future studies on 1-cyclopropyl-3-(4-fluorobenzyl)-4-hydroxy-2(1H)-pyridinone should focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. These efforts could uncover new therapeutic applications and provide insights into how modifications to the compound's structure influence its biological effects.